Cas no 1895494-87-7 (1-(2,6-difluoro-3-methylphenyl)cyclobutylmethanamine)

1-(2,6-Difluoro-3-methylphenyl)cyclobutylmethanamine is a structurally distinct amine compound featuring a cyclobutylmethyl group attached to a difluorinated and methyl-substituted phenyl ring. This configuration imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluoro and methyl substitutions enhance metabolic stability and influence binding interactions, while the cyclobutyl group contributes to conformational rigidity. Its well-defined molecular structure allows for precise modifications in drug discovery, particularly in the development of bioactive molecules targeting CNS or enzyme inhibition. High purity and consistent synthesis protocols ensure reliability for research and industrial applications.
1-(2,6-difluoro-3-methylphenyl)cyclobutylmethanamine structure
1895494-87-7 structure
Product Name:1-(2,6-difluoro-3-methylphenyl)cyclobutylmethanamine
CAS No:1895494-87-7
MF:C12H15F2N
MW:211.25101017952
CID:5890109
PubChem ID:117301613
Update Time:2025-07-24

1-(2,6-difluoro-3-methylphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,6-difluoro-3-methylphenyl)cyclobutylmethanamine
    • [1-(2,6-difluoro-3-methylphenyl)cyclobutyl]methanamine
    • 1895494-87-7
    • EN300-1785995
    • Inchi: 1S/C12H15F2N/c1-8-3-4-9(13)10(11(8)14)12(7-15)5-2-6-12/h3-4H,2,5-7,15H2,1H3
    • InChI Key: KTFHBIMHDPUFAD-UHFFFAOYSA-N
    • SMILES: FC1C(C)=CC=C(C=1C1(CN)CCC1)F

Computed Properties

  • Exact Mass: 211.11725581g/mol
  • Monoisotopic Mass: 211.11725581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26Ų

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Additional information on 1-(2,6-difluoro-3-methylphenyl)cyclobutylmethanamine

Comprehensive Overview of 1-(2,6-Difluoro-3-methylphenyl)cyclobutylmethanamine (CAS No. 1895494-87-7)

1-(2,6-Difluoro-3-methylphenyl)cyclobutylmethanamine (CAS No. 1895494-87-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclobutylmethanamine core and difluoro-methylphenyl substitution, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, especially in the fields of central nervous system (CNS) therapeutics and enzyme inhibition.

The compound's molecular formula and structural properties have been extensively studied to understand its reactivity and stability. With the growing demand for fluorinated compounds in medicinal chemistry, 1-(2,6-Difluoro-3-methylphenyl)cyclobutylmethanamine stands out due to its ability to enhance bioavailability and metabolic stability. These attributes align with current trends in drug discovery, where fluorine incorporation is a key strategy to improve pharmacokinetic profiles.

In recent years, the scientific community has explored the synthetic pathways for this compound, focusing on green chemistry principles to minimize environmental impact. This aligns with the broader industry shift toward sustainable synthesis and reduced waste generation. The compound's scalability and purity are critical factors for its adoption in large-scale applications, making it a topic of interest for process chemists and manufacturers.

Another area of exploration is the compound's potential role in agrochemical formulations. The difluoro-methylphenyl moiety is known to contribute to pesticidal activity, and researchers are investigating its efficacy in crop protection. This is particularly relevant given the increasing global focus on food security and sustainable agriculture.

From a market perspective, the demand for 1-(2,6-Difluoro-3-methylphenyl)cyclobutylmethanamine is expected to rise, driven by its versatility and the expanding applications of fluorinated aromatic compounds. Companies specializing in custom synthesis and fine chemicals are actively developing efficient production methods to meet this demand. Additionally, the compound's patent landscape and intellectual property considerations are being closely monitored by industry stakeholders.

For researchers and professionals seeking high-purity samples of CAS No. 1895494-87-7, it is essential to source from reputable suppliers who adhere to stringent quality control standards. The compound's analytical characterization, including NMR and HPLC data, is crucial for ensuring its suitability for specific applications. As the scientific community continues to uncover new uses for this compound, its role in advancing innovative chemical solutions will undoubtedly expand.

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